Cas no 957198-30-0 (4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine)

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine structure

957198-30-0 structure

Product Name:4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine

CAS No:957198-30-0

MF:C₁₄H₂₂BN₃O₃

MW:291.153783321381

MDL:MFCD07368246

CID:828888

PubChem ID:16414213

Update Time:2025-09-19

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

- 4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine
- 2-(4-Morpholino)pyrimidine-5-boronic acid pinacol ester
- 2-(4-Morpholino)pyrimidine-5-boronic acid, pinacol eser
- 4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidinyl]Morpholine
- 4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]morpholine
- 2-(3,4,5-TRIMETHOXY-PHENYL)-QUINOLINE-4-CARBOXYLIC ACID HYDRAZIDE
- 2-Morpholino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidine
- PubChem17174
- C14H22BN3O3
- HNVAYPJNFUXYII-UHFFFAOYSA-N
- ZXBA000742
- AB31990
- OR360308
- AM804614
- TR-0
- 4-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidinyl]morpholine (ACI)
- 2-(Morpholino)pyrimidin-5-ylboronic acid pinacol ester
- 2-(Morpholino)pyrimidine-5-boronic acid pinacol ester
- 957198-30-0
- 2-(4-Thiomorpholino)pyrimidine-5-boronic acid, pinacol ester
- (2-MORPHOLINOPYRIMIDIN-5-YL)BORONIC ACID PINACOL ESTER
- MFCD07368246
- 2-Morpholinopyrimidine-5-boronic Acid Pinacol Ester
- 4-(5-(4455-Tetramethyl-132-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine
- MFCD17167301
- DTXSID50585958
- AC-33451
- EN300-7386095
- SY066330
- DS-14810
- 4-[5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIMIDIN-2-YL]MORPHOLINE
- SCHEMBL1877437
- AKOS005259718
- CS-W019234
- 2-(4-Morpholino)pyrimidine-5-boronic acid pinacol ester, AldrichCPR
- MDL： MFCD07368246
- Inchi： 1S/C14H22BN3O3/c1-13(2)14(3,4)21-15(20-13)11-9-16-12(17-10-11)18-5-7-19-8-6-18/h9-10H,5-8H2,1-4H3
- InChI Key： HNVAYPJNFUXYII-UHFFFAOYSA-N
- SMILES： N1C(N2CCOCC2)=NC=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

Exact Mass: 291.17500
Monoisotopic Mass: 291.1754217g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.7

Experimental Properties

Density: 1.16
Boiling Point: 453.4°C at 760 mmHg
PSA: 56.71000
LogP: 0.67740

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Security Information

Hazard Statement： H302
Hazard Category Code： 22
Hazardous Material Identification：
Storage Condition：Inert atmosphere,2-8°C

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A208155-100mg	4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine	957198-30-0	97%	100mg	$9.0	2024-07-16
Ambeed	A208155-250mg	4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine	957198-30-0	97%	250mg	$23.0	2025-04-14
Ambeed	A208155-1g	4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine	957198-30-0	97%	1g	$43.0	2025-04-14
Ambeed	A208155-5g	4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine	957198-30-0	97%	5g	$164.0	2025-04-14
Ambeed	A208155-25g	4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine	957198-30-0	97%	25g	$549.0	2025-04-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD165105-100mg	4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine	957198-30-0	97%	100mg	￥34.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD165105-250mg	4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine	957198-30-0	97%	250mg	￥66.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD165105-1g	4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine	957198-30-0	97%	1g	￥226.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD165105-5g	4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine	957198-30-0	97%	5g	￥1126.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD165105-25g	4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine	957198-30-0	97%	25g	￥5626.0	2024-04-17

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Production Method

Production Method 1

1352796-65-6

957198-30-0

Reaction Conditions

1.1 Reagents: Diisopropylethylamine Solvents: Tetrahydrofuran ; 24 h, 80 °C

Reference

: Preparation of guanidine derivatives as VAP-1 inhibitors

, World Intellectual Property Organization, , ,

Production Method 2

84539-22-0

73183-34-3

957198-30-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; overnight, 85 °C

Reference

: Preparation of 1,2,4-triazole derivative and their medical application as anticancer agents

, World Intellectual Property Organization, , ,

Production Method 3

73183-34-3

32779-36-5

957198-30-0

Reaction Conditions

1.1 Solvents: Acetonitrile , Tetrahydrofuran ; 1 h, rt
1.2 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 100 °C

Reference

: Preparation of pyridinyl derivatives, pharmaceutical compositions and uses thereof as selective AOC3 inhibitors

, World Intellectual Property Organization, , ,

Production Method 4

84539-22-0

73183-34-3

957198-30-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; overnight, 90 °C; 90 °C → rt

Reference

: Heteroaryl compounds as protein kinase inhibitors and their preparation

, World Intellectual Property Organization, , ,

Production Method 5

73183-34-3

957198-30-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; overnight, 100 °C
1.2 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide , 1,4-Dioxane ; overnight, 95 °C

Reference

: Sulfonyl-substituted benzoheterocyclic derivative as EZH2 inhibitor and its preparation

, World Intellectual Property Organization, , ,

Production Method 6

84539-22-0

73183-34-3

957198-30-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ; overnight, 80 °C

Reference

: Process for preparation of 1,5,7-tri-substituted isoquinoline derivatives and use in medicines

, World Intellectual Property Organization, , ,

Production Method 7

84539-22-0

61676-62-8

957198-30-0

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 2 h, -78 °C; -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

: Pyrrole derivatives useful for the treatment of cytokine-mediated diseases and their preparation

, World Intellectual Property Organization, , ,

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Raw materials

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Preparation Products

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine (957198-30-0)

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

957198-30-0 (4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine) Related Products

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Cas no 957198-30-0 (4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine)

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Security Information

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Pricemore >>

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Raw materials

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Preparation Products

4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine Related Literature

Related Categories

957198-30-0 (4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)morpholine) Related Products